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Compound of Interest

Compound Name: GB 52

CAS No.: 123902-39-6

Cat. No.: B1166509

Get Quote

Providing safe and accurate disposal procedures requires precise identification of the

substance in question. The designation "GB 52" is an incomplete identifier and does not

correspond to a specific chemical substance or a standalone Chinese National Standard

(Guobiao).

Chinese National Standards, denoted by the prefix "GB," are followed by a sequential number

and the year of publication (e.g., GB 2312-1980).[1] Without the complete standard number or

the specific name of the chemical, it is not possible to provide the detailed, procedural

guidance required for ensuring laboratory safety.

To receive the essential safety and logistical information for the proper disposal of your

substance, please provide one of the following:

The full GB Standard number (e.g., GB xxxx-xxxx) that the substance pertains to.

The chemical name or CAS number of the substance referred to as "GB 52" in your

laboratory.

Once the substance is correctly identified, we can provide comprehensive guidance, including:
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Step-by-step disposal protocols.

Quantitative data for waste management.

Detailed experimental procedures for neutralization or deactivation, if applicable.

Visual diagrams of the disposal workflow to ensure clarity and safety.

Safe handling and disposal of laboratory chemicals are paramount. We are committed to

providing precise and actionable information to support your research and development

activities while maintaining the highest safety standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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